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Compound of Interest

Compound Name: p-Chloroacetanilide

Cat. No.: B1165894

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling p-Chloroacetanilide, including detailed operational and disposal
plans.

Physicochemical and Toxicological Data

A summary of key quantitative data for p-Chloroacetanilide is presented below for easy
reference.
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Property Value Reference
Molecular Formula C8H8CINO [1]
Molecular Weight 169.61 g/mol [1]

Off-white to light brown
Appearance ) [2][3]
crystalline powder

Melting Point 85-88°C/185-190.4 °F [4]
Vapor Pressure 9.63E-05 mm Hg [5]
Water Solubility Low [6]
LD50 (Intraperitoneal, Rat) 245 mg/kg [1]

Causes skin irritation, serious
Hazards eye irritation, may cause [11317]

respiratory irritation.[1][3]

Personal Protective Equipment (PPE)

When handling p-Chloroacetanilide, the following personal protective equipment is mandatory
to minimize exposure and ensure personal safety.
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PPE

Specification

Rationale

Eye Protection

Safety glasses with side-
shields conforming to EN166

or chemical safety goggles.[1]

[8]

Protects against dust particles
and splashes that can cause

serious eye irritation.[1]

Hand Protection

Protective gloves (e.g., Nitrile
rubber). Gloves must be

inspected prior to use.[1][4]

Prevents skin contact which

can cause irritation.[1]

Body Protection

Lab coat or other impervious
clothing to prevent skin

exposure.[1][7]

Protects skin from accidental

spills and contamination.[1]

Respiratory Protection

For nuisance exposures or
where dust is generated, use a
P95 (US) or P1 (EU EN 143)
particle respirator.[1][7] For
larger scale or emergency use,
a NIOSH/MSHA or European
Standard EN 136 approved

respirator is recommended.[4]

Prevents inhalation of dust
which may cause respiratory
tract irritation.[1][7]

Experimental Protocol: Safe Handling of p-
Chloroacetanilide

Follow these step-by-step instructions for the safe handling of p-Chloroacetanilide in a

laboratory setting.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood to minimize dust

inhalation.[2]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[3][9]
» Before starting, ensure all necessary PPE is donned correctly.
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. Handling the Chemical:

Avoid the formation and accumulation of dust.[1][8]

Weigh and transfer the solid material carefully to prevent it from becoming airborne.
Keep the container tightly closed when not in use.[4][7]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[2]

. In Case of a Spill:

Minor Spills:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Clean up spills immediately.[2]

Use dry clean-up procedures; sweep or vacuum up the material and place it into a suitable,
labeled container for disposal.[2] Avoid generating dust.[2]

After the solid is removed, flush the area with water.[2]

Major Spills:

Evacuate personnel and move upwind of the spill.[2]

Alert the appropriate emergency response team or fire brigade and inform them of the
location and nature of the hazard.[2]

Control personal contact by using the recommended protective equipment.[2]

Prevent the spillage from entering drains, sewers, or water courses.[2]

. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[1][6]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes. Get medical attention if irritation occurs.
[11[8][°]

Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.[1][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][6] Never give anything by mouth to an unconscious person.[1]

Disposal Plan
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Proper disposal of p-Chloroacetanilide and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Chemical Waste:

o Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal
company.[1]

o One method of disposal is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Always consult local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[6]

o Contaminated Packaging:
o Empty containers may retain product residue and should be treated as hazardous waste.
o Do not reuse empty containers.

o Dispose of contaminated packaging in the same manner as the chemical waste.

Workflow for Safe Handling of p-Chloroacetanilide
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Workflow for Safe Handling of p-Chloroacetanilide

1. Preparation

Work in a well-ventilated area (fume hood)

Ensure eyewash station and safety shower are accessible

Don appropriate Personal Protective Equipment (PPE)

2. Hapdling

Avoid dust formation and accumulation

Keep container tightly closed when not in use

Avoid contact with skin and eyes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Essential Guide to Handling p-Chloroacetanilide: Safety
and Disposal Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165894#personal-protective-equipment-for-
handling-p-chloroacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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